Cas no 893611-23-9 (butyl(2-methoxyphenyl)methylamine)

• Product Name: butyl(2-methoxyphenyl)methylamine
• CAS No: 893611-23-9
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• MDL: MFCD07409972
• CID: 858952
• PubChem ID: 4722050
• Update Time: 2025-04-19

butyl(2-methoxyphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Methoxybenzyl)butan-1-amine
• N-[(2-methoxyphenyl)methyl]butan-1-amine
• N-(2-methoxybenzyl)butan-1-amine(SALTDATA: HCl)
• butyl(2-methoxyphenyl)methylamine
• N-(2-methoxybenzyl)-1-butanamine
• AKOS000229843
• N-(2-Methoxyphenylmethyl)butylamine
• C78548
• butyl[(2-methoxyphenyl)methyl]amine
• SCHEMBL3268488
• DTXSID60405996
• EN300-32690
• BB 0217831
• 893611-23-9
• N-(2-Methoxybenzyl)butan-1-amine x1hcl
• CS-0117383
• MFCD07409972

• MDL： MFCD07409972
• Inchi： 1S/C12H19NO/c1-3-4-9-13-10-11-7-5-6-8-12(11)14-2/h5-8,13H,3-4,9-10H2,1-2H3
• InChI Key： QNRGPPFYKDTUIQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CNCCCC

Computed Properties

• Exact Mass: 193.147
• Monoisotopic Mass: 193.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3A^2

Experimental Properties

• Density: 0.944
• Boiling Point: 267.6°C at 760 mmHg
• Flash Point: 111.3°C
• Refractive Index: 1.498

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines